Cas no 6481-67-0 (1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene)

1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene structure
6481-67-0 structure
Product Name:1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene
CAS No:6481-67-0
MF:C22H28O4
MW:356.455327033997
CID:1682912
PubChem ID:2285763
Update Time:2025-04-21

1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene
    • 1-[2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-[(E)-prop-1-enyl]benzene
    • 6481-67-0
    • DTXSID60367782
    • ZINC02987047
    • Inchi: 1S/C22H28O4/c1-5-6-19-7-8-21(22(16-19)23-4)26-12-10-24-9-11-25-20-14-17(2)13-18(3)15-20/h5-8,13-16H,9-12H2,1-4H3/b6-5+
    • InChI Key: IYWSLAXYYDNTRI-AATRIKPKSA-N
    • SMILES: O(CCOCCOC1C=CC(/C=C/C)=CC=1OC)C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 356.199
  • Monoisotopic Mass: 356.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Density: 1.063
  • Boiling Point: 501.6°C at 760 mmHg
  • Flash Point: 133.6°C
  • Refractive Index: 1.551

1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene Related Literature

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